molecular formula C9H15N4O4+ B10753786 Coruno CAS No. 188472-37-9

Coruno

Cat. No. B10753786
CAS RN: 188472-37-9
M. Wt: 243.24 g/mol
InChI Key: XLFWDASMENKTKL-UHFFFAOYSA-O
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Description

N-[3-(4-morpholinyl)-5-oxadiazol-3-iumyl]carbamic acid ethyl ester is a member of morpholines.
Molsidomine is an orally active, long-acting vasodilator, which belongs to the class of medications known as syndnones. Interestingly, it is being studied as being a preventive measure in cerebral infarction.
A morpholinyl sydnone imine ethyl ester, having a nitrogen in place of the keto oxygen. It acts as NITRIC OXIDE DONORS and is a vasodilator that has been used in ANGINA PECTORIS.

properties

Molsidomine, a cardiovascular drug, acts in a similar fashion to organic nitrates. The SIN-1A metabolite of molsidomine has a pharmacologically active group of nitric oxide, which increases levels of cyclic GMP, and decreases intracellular calcium ions in smooth muscle cells. This leads to relaxation of smooth muscle in the blood vessels, and inhibits platelet aggregation.

CAS RN

188472-37-9

Molecular Formula

C9H15N4O4+

Molecular Weight

243.24 g/mol

IUPAC Name

ethyl N-(3-morpholin-4-yloxadiazol-3-ium-5-yl)carbamate

InChI

InChI=1S/C9H14N4O4/c1-2-16-9(14)10-8-7-13(11-17-8)12-3-5-15-6-4-12/h7H,2-6H2,1H3/p+1

InChI Key

XLFWDASMENKTKL-UHFFFAOYSA-O

Canonical SMILES

CCOC(=O)NC1=C[N+](=NO1)N2CCOCC2

Origin of Product

United States

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